N-(benzo[d]thiazol-2-yl)-2-((4-fluorophenyl)thio)-N-(pyridin-2-ylmethyl)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanyl-N-(pyridin-2-ylmethyl)acetamide
• InChI: InChI=1S/C21H16FN3OS2/c22-15-8-10-17(11-9-15)27-14-20(26)25(13-16-5-3-4-12-23-16)21-24-18-6-1-2-7-19(18)28-21/h1-12H,13-14H2
• InChI Key: LIOYSFMYDAFJGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)N(CC3=CC=CC=N3)C(=O)CSC4=CC=C(C=C4)F
• Molecular Formula: C21H16FN3OS2
• Molecular Weight: 409.5 g/mol

Description

N-(benzo[d]thiazol-2-yl)-2-((4-fluorophenyl)thio)-N-(pyridin-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C21H16FN3OS2 and its molecular weight is 409.5. The purity is usually 95%.
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Scientific Research Applications

Kinase Inhibition and Anticancer Activities

Structure-Activity Relationships in Kinase Inhibition : A study explored the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors, identifying compounds with improved metabolic stability. One such compound demonstrated potent PI3Kα and mTOR inhibition both in vitro and in vivo, highlighting the potential of these analogs in cancer therapy (Stec et al., 2011).

Src Kinase Inhibitory and Anticancer Activities : N-benzyl-substituted acetamide derivatives containing a thiazole instead of a pyridine ring were synthesized to study their Src kinase inhibitory and anticancer activities. This research underscores the significance of the pyridine ring and N-benzylsubstitution in contributing to Src kinase inhibition and presents a potential pathway for developing new anticancer drugs (Fallah-Tafti et al., 2011).

Antimicrobial Properties

Antimicrobial Resistance : A study on substituted N-(benzo[d]thiazol-2-yl) derivatives revealed their promising docking properties and antimicrobial activity, especially against Methicillin-resistant Staphylococcus aureus (MRSA). This research highlights the urgent need for new antimicrobials in the face of growing resistance and suggests these derivatives as potential candidates (Anuse et al., 2019).

Novel Synthesis and Chemical Properties

Novel Synthesis Approaches : Research into the synthesis and biological evaluation of various benzothiazole derivatives has led to the discovery of compounds with significant anticancer activity. These studies offer insights into the chemical synthesis techniques and the potential therapeutic applications of these compounds in treating cancer (Yurttaş et al., 2015).

Antimycobacterial Activity : Fluorinated benzothiazolo imidazole compounds were synthesized and showed promising antimycobacterial activity. This study presents a valuable contribution to the search for new treatments against mycobacterial infections (Sathe et al., 2011).